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Cat. No.: B8021221

Get Quote

This guide provides an in-depth technical overview of SynaptoRed C2, a fluorescent styryl dye

indispensable for the study of synaptic vesicle dynamics. Designed for researchers, scientists,

and drug development professionals, this document moves beyond a simple recitation of

protocols to offer a foundational understanding of the principles governing its use, ensuring

experimental success through scientific integrity and meticulous technique.

Introduction: The Role of SynaptoRed C2 in
Neuroscience Research
SynaptoRed C2, chemically known as 4-[6-[4-(Diethylamino)phenyl]-1,3,5-hexatrien-1-yl]-1-[3-

(triethylammonio)propyl]pyridinium dibromide, is a vital tool for visualizing synaptic activity.[1][2]

Its utility lies in its amphiphilic nature, possessing a lipophilic tail that inserts into the outer

leaflet of cell membranes and a hydrophilic head that prevents it from crossing the membrane.

[3] This property allows for the specific labeling of synaptic vesicles during endocytosis, a

process critical for neuronal communication.[4][5][6]
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The fluorescence of SynaptoRed C2 is environmentally sensitive; it is virtually non-fluorescent

in aqueous solutions but exhibits a dramatic increase in quantum yield upon binding to

membranes.[3][7] This "turn-on" characteristic is fundamental to its application. When neurons

are stimulated, leading to the fusion of synaptic vesicles with the presynaptic membrane

(exocytosis), the dye present in the extracellular medium rapidly partitions into the vesicular

membrane. As these vesicles are retrieved from the plasma membrane during endocytosis, the

dye is internalized, resulting in brightly labeled vesicles within the nerve terminal.[5][6]

Subsequent rounds of exocytosis release the dye, leading to a decrease in fluorescence, which

can be monitored to quantify neurotransmitter release and vesicle recycling.[3][7]

SynaptoRed C2 is also widely recognized by its alternative name, FM4-64.[1] This guide will

focus on the critical first steps of any successful experiment using this dye: achieving optimal

solubility and preparing stable, accurate stock solutions.

Understanding SynaptoRed C2 Solubility: A
Quantitative Overview
The solubility of SynaptoRed C2 is a key determinant of its effective use in experimental

settings. While it is marketed as water-soluble, understanding its solubility limits in various

solvents is crucial for preparing concentrated stock solutions and avoiding precipitation. The

following table summarizes the solubility of SynaptoRed C2 based on available technical data.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

Water 10 17 [1][8]

DMSO 10 - 50 16.5 - 82.3 [8][9][10][11]

Methanol Soluble Not specified [8]

Note: The molar concentrations are calculated based on a molecular weight of 607.51 g/mol .

Batch-specific molecular weights may vary due to hydration and should be consulted from the

certificate of analysis for the most accurate calculations.[1]
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The choice of solvent has practical implications. While water is a suitable solvent for many

applications, DMSO can be used to achieve higher stock concentrations.[9][11] However, it is

imperative to consider the potential effects of DMSO on the biological preparation being

studied. For most applications involving live cells, preparing the initial stock solution in water or

a low percentage of DMSO that is further diluted to a negligible final concentration in the

working solution is recommended.

Experimental Protocol: Preparation of a 10 mM
SynaptoRed C2 Aqueous Stock Solution
This protocol details the preparation of a 10 mM stock solution of SynaptoRed C2 in water. This

concentration is a common starting point for further dilutions to working concentrations

(typically 4-10 µM).[12][13][14]

Materials
SynaptoRed C2 (solid)

High-purity, sterile water (e.g., Milli-Q® or equivalent)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Step-by-Step Methodology
Determine the Mass of SynaptoRed C2: Accurately weigh out 1 mg of SynaptoRed C2

powder. For this, it is often practical to use a pre-weighed aliquot from the supplier.

Calculate the Required Volume of Solvent: Based on the molecular weight of SynaptoRed

C2 (approximately 608 g/mol for the anhydrous form), the volume of water required to make

a 10 mM solution from 1 mg can be calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L) Volume (µL) = (0.001

g / 608 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 164 µL
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Therefore, to prepare a 10 mM stock solution, dissolve 1 mg of SynaptoRed C2 in 164 µL of

high-purity water.[12]

Dissolution: Add the calculated volume of water to the microcentrifuge tube containing the

SynaptoRed C2 powder.

Mixing: Tightly cap the tube and vortex thoroughly to ensure complete dissolution. The

solution should be a clear, dark purple liquid.

Storage: Protect the stock solution from light by wrapping the tube in aluminum foil or using

an amber tube. Store at -20°C for long-term storage (six months or longer).[12][13] For short-

term use, the solution can be stored at 4°C. Avoid repeated freeze-thaw cycles.

Causality and Self-Validation
Choice of Water: Using high-purity, sterile water is critical to prevent contamination and the

introduction of ions that could interfere with the dye's properties or the biological experiment.

Accurate Measurements: Precise weighing and pipetting are fundamental for achieving the

target concentration. The accuracy of the stock solution directly impacts the reproducibility of

experiments.

Protection from Light: SynaptoRed C2 is a fluorescent molecule and is susceptible to

photobleaching. Protecting the stock solution from light is essential to maintain its

fluorescence capacity.

Proper Storage: Storing the solution at -20°C minimizes degradation and maintains its

stability over time.

Visualization of Key Processes
To further clarify the experimental workflow and the underlying mechanism of SynaptoRed C2,

the following diagrams are provided.
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Stock Solution Preparation Workflow

Weigh 1 mg
SynaptoRed C2

Calculate Volume
(164 µL for 10 mM)

Input for calculation Add High-Purity
Water

Determines volume Vortex to
Dissolve

Initiates dissolution Store at -20°C
(Protect from Light)

Final stock solution
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Caption: Workflow for preparing a 10 mM SynaptoRed C2 stock solution.
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Mechanism of Synaptic Vesicle Labeling
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Caption: Mechanism of action of SynaptoRed C2 at the synapse.
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Conclusion
A thorough understanding of the solubility and meticulous preparation of stock solutions are the

cornerstones of successful and reproducible experiments with SynaptoRed C2. By adhering to

the principles and protocols outlined in this guide, researchers can ensure the integrity of their

starting materials, paving the way for reliable and insightful investigations into the intricate

processes of synaptic function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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